![molecular formula C17H18N2O3S B2851858 3,4-dimethyl-N-(1-methyl-2-oxoindolin-5-yl)benzenesulfonamide CAS No. 921537-17-9](/img/structure/B2851858.png)
3,4-dimethyl-N-(1-methyl-2-oxoindolin-5-yl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,4-dimethyl-N-(1-methyl-2-oxoindolin-5-yl)benzenesulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound is a sulfonamide-based inhibitor of carbonic anhydrase IX (CA IX), an enzyme that is overexpressed in several types of cancer cells.
Scientific Research Applications
3,4-dimethyl-N-(1-methyl-2-oxoindolin-5-yl)benzenesulfonamide has been studied for its potential applications in cancer treatment. The compound has been shown to inhibit the activity of CA IX, which is overexpressed in several types of cancer cells. Inhibition of CA IX can lead to decreased tumor growth and increased sensitivity to chemotherapy. The compound has also been studied for its potential use in imaging techniques for cancer diagnosis.
Mechanism of Action
Target of Action
It’s worth noting that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . They have been designed as acetylcholine esterase (AChE) inhibitors based on the structural feature of donepezil, a known AChE inhibitor .
Mode of Action
Indole derivatives have been known to interact with their targets and cause changes that result in various biological activities . For instance, some indole derivatives have shown inhibitory activity against AChE .
Biochemical Pathways
Indole derivatives have been associated with a variety of biological activities, suggesting they may affect multiple pathways .
Result of Action
Some indole derivatives have shown notable cytotoxicity toward human cancer cell lines , suggesting potential anticancer activity.
Advantages and Limitations for Lab Experiments
One advantage of using 3,4-dimethyl-N-(1-methyl-2-oxoindolin-5-yl)benzenesulfonamide in lab experiments is its potential for cancer treatment and diagnosis. The compound has been shown to inhibit the activity of CA IX, which is overexpressed in several types of cancer cells, and has potential use in imaging techniques for cancer diagnosis. One limitation of using the compound in lab experiments is its potential toxicity, which must be carefully monitored.
Future Directions
For research on 3,4-dimethyl-N-(1-methyl-2-oxoindolin-5-yl)benzenesulfonamide include further studies on its potential applications in cancer treatment and diagnosis. The compound may also have potential use in other fields, such as imaging techniques for other diseases or as a tool for studying the role of CA IX in cancer development. Further studies on the toxicity of the compound and its potential side effects are also necessary.
Synthesis Methods
The synthesis of 3,4-dimethyl-N-(1-methyl-2-oxoindolin-5-yl)benzenesulfonamide involves the reaction of 5-bromo-1-methyl-2-nitrobenzene with 3,4-dimethylaniline to form 3,4-dimethyl-N-(5-nitro-1-methyl-2-oxoindolin-3-yl)benzenesulfonamide. The nitro group is then reduced to an amino group using hydrogen gas and palladium on carbon catalyst. The resulting compound is then treated with acetic anhydride to form 3,4-dimethyl-N-(1-methyl-2-oxoindolin-5-yl)benzenesulfonamide.
properties
IUPAC Name |
3,4-dimethyl-N-(1-methyl-2-oxo-3H-indol-5-yl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O3S/c1-11-4-6-15(8-12(11)2)23(21,22)18-14-5-7-16-13(9-14)10-17(20)19(16)3/h4-9,18H,10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYFSRSPEEYEIDW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)N(C(=O)C3)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.